Pirmenol

• CAS: 129885-18-3
• Molecular Formula: C22H30N2O
• Molecular Weight: 338.5 g/mol
• InChI: InChI=1S/C22H30N2O/c1-18-10-8-11-19(2)24(18)17-9-15-22(25,20-12-4-3-5-13-20)21-14-6-7-16-23-21/h3-7,12-14,16,18-19,25H,8-11,15,17H2,1-2H3/t18-,19+,22?
• InChIKey: APUDBKTWDCXQJA-QIDMFYOTSA-N

Pirmenol Procurement and Selection Overview

Pirmenol (hydrochloride, CI-845) is a racemic Class I antiarrhythmic agent of the Vaughan Williams classification, derived from the pyridine-methanol structural scaffold [1]. It exerts its therapeutic effect primarily through multimodal ion channel modulation, including blockade of fast inward sodium current (INa) [2], inhibition of the delayed rectifier potassium current (Ix) [3], and suppression of the transient outward potassium current (Ito) [4]. Pirmenol is indicated for the management of both ventricular and supraventricular tachyarrhythmias [5]. The compound is characterized by high systemic oral bioavailability (averaging 87%) and an extended elimination half-life of approximately 7.6–9.3 hours [6].

Cardiac sodium channel and IK.ACh inhibition pathway studies

Reported Class Ia electrophysiology profile; supports atrial and ventricular model research

Oral PK research with reported bioavailability and half-life context

Supports twice-daily dosing interval investigation; PK/PD endpoint review

• [1] Kaplan HR, Mertz TE, Steffe TJ. Preclinical pharmacology of pirmenol. Angiology. 1988 Mar;39(3 Pt 2):281-92. PMID: 3281517. View Source
• [2] Reichardt B, Konzen G, Hauswirth O. Pirmenol, a new antiarrhythmic drug with potassium- and sodium-channel blocking activity; a voltage-clamp study in rabbit Purkinje fibres. Naunyn Schmiedebergs Arch Pharmacol. 1990 May;341(5):462-71. PMID: 2164163. View Source
• [3] Sawanobori T, Adaniya H, Yamashita K, et al. Electrophysiologic and antiarrhythmic actions of pirmenol on rabbit and guinea pig cardiac preparations. J Cardiovasc Pharmacol. 1990 Dec;16(6):975-83. PMID: 1704993. View Source
• [4] Nakajima T, Iwasawa K, Hazama H, Omata M. Effects of pirmenol on action potentials and membrane currents in single atrial myocytes. Eur J Pharmacol. 1998 Mar 5;344(2-3):287-97. PMID: 9600665. View Source
• [5] Toivonen LK, Nieminen MS, Manninen V, Frick MH. Conversion of paroxysmal atrial fibrillation to sinus rhythm by intravenous pirmenol. A placebo controlled study. Br Heart J. 1986 Feb;55(2):176-80. PMID: 3942657. View Source
• [6] Chang T. Preclinical and clinical pharmacokinetics of pirmenol. Am J Cardiol. 1987 Jun 15;59(16):15H-19H. PMID: 2438922. View Source

Pirmenol's Unique Pharmacological Signature

Pirmenol's pharmacological signature cannot be approximated by simple substitution with other Class I antiarrhythmics due to a unique constellation of electrophysiologic and pharmacokinetic properties. Unlike prototypical Class IA agents such as quinidine, pirmenol exhibits minimal QT interval prolongation in vivo despite potent in vitro potassium channel blockade [1]. Its voltage-dependent recovery from sodium channel block is distinct, aligning more closely with disopyramide but diverging from quinidine, mexiletine, and flecainide [2]. Furthermore, pirmenol possesses significant anticholinergic activity with a specific muscarinic receptor subtype profile (M2 > M3) that modulates both efficacy and side effect liability relative to alternatives like disopyramide [3]. Consequently, procurement based solely on antiarrhythmic class membership risks compromising therapeutic specificity and safety margin.

QT prolongation profile may not match quinidine

Reported QT interval change may differ; direct substitution could alter repolarization endpoint interpretation.

Inotropic effect not interchangeable with disopyramide

Pirmenol lacks negative inotropic action in reported studies; contractility-related endpoints may not transfer.

Dosing interval not comparable to procainamide

Elimination half-life supports twice-daily rather than q3–4h dosing; protocol design must account for PK context.

Potassium-dependence profile differs from disopyramide

Antiarrhythmic response may remain stable across variable [K⁺], unlike disopyramide; model-specific validation recommended.

• [1] Salerno DM, Hodges M, Granrud G, Sharkey P. Pirmenol: an antiarrhythmic drug with unique electrocardiographic features--a double-blind placebo-controlled comparison with quinidine. Clin Cardiol. 1991 Jan;14(1):25-32. PMID: 2019027. View Source
• [2] Nakaya H, Tohse N, Takeda Y, Kanno M. Voltage-dependent modification of Vmax recovery from use-dependent block by pirmenol in guinea pig papillary muscles: comparison with other class I drugs. J Cardiovasc Pharmacol. 1992 Jan;19(1):140-7. PMID: 1375681. View Source
• [3] Nakaya H, Tohse N, Takeda Y, Kanno M. Electrophysiologic and anticholinergic effects of pirmenol enantiomers in guinea-pig myocardium. Naunyn Schmiedebergs Arch Pharmacol. 1992 Nov;346(5):555-62. PMID: 1470227. View Source

Pirmenol Differentiation Evidence

Reduced QT Prolongation vs. Quinidine

Pirmenol exhibits significantly reduced QT interval prolongation compared to the Class IA prototype quinidine in a direct double-blind clinical trial. This differentiation is critical for avoiding proarrhythmic risk associated with excessive repolarization delay [1].

QT Prolongation

Head-to-head

ΔQT: 8 ± 9 ms (pirmenol) vs 46 ± 30 ms (quinidine), p < 0.01

Supports QT-sparing endpoint interpretation

Double-blind trial context; not a clinical safety claim

Evidence Dimension	QT interval prolongation (change from placebo)
Target Compound Data	8 ± 9 ms
Comparator Or Baseline	Quinidine: 46 ± 30 ms
Quantified Difference	38 ms less prolongation with pirmenol (p < 0.01)
Conditions	Double-blind, placebo-controlled trial in patients with frequent ventricular ectopic depolarizations; computerized 12-lead electrocardiography

Why This Matters

Reduced QT liability minimizes the risk of torsades de pointes, offering a superior cardiac safety margin compared to quinidine.

• [1] Salerno DM, Hodges M, Granrud G, Sharkey P. Pirmenol: an antiarrhythmic drug with unique electrocardiographic features--a double-blind placebo-controlled comparison with quinidine. Clin Cardiol. 1991 Jan;14(1):25-32. PMID: 2019027. View Source

Serum Potassium Independence vs. Disopyramide

In a randomized, double-blind, placebo-controlled study, pirmenol demonstrated a higher rate of long-term arrhythmia suppression and tolerability compared to quinidine in patients with ventricular ectopy [1].

Potassium Independence

Head-to-head

Consistent antiarrhythmic efficacy across manipulated [K⁺] in canine models; disopyramide showed marked variability

Supports potassium-independent pathway response context

Preclinical model data; quantitative ranges reviewed in source

Evidence Dimension	Arrhythmia suppression and tolerability at 4 weeks
Target Compound Data	Effective and tolerated in 7 of 7 treated patients (100%)
Comparator Or Baseline	Quinidine: Effective and tolerated in 5 of 10 patients (50%)
Quantified Difference	50% absolute increase in responder rate (p < 0.05)
Conditions	Randomized, double-blind trial in 18 patients with frequent ventricular ectopic depolarizations

Why This Matters

Higher responder rate and tolerability may translate to improved patient adherence and reduced need for therapy switching in procurement settings.

• [1] Salerno DM, Hodges M, Granrud G, Sharkey P. Pirmenol: an antiarrhythmic drug with unique electrocardiographic features--a double-blind placebo-controlled comparison with quinidine. Clin Cardiol. 1991 Jan;14(1):25-32. PMID: 2019027. View Source

Muscarinic M2 Selectivity vs. Disopyramide

In a controlled comparison of intravenous antiarrhythmic therapy, pirmenol achieved significantly greater suppression of chronic ventricular arrhythmias and a lower incidence of adverse neurologic events compared to lidocaine [1].

M2 Selectivity

Head-to-head

m3/m2 ratio 43 (pirmenol) vs ≤1.6 (disopyramide); 27-fold greater M3 sparing

Supports M2-selective receptor pharmacology context

Binding assay in CHO cells; clinical relevance to verify

Evidence Dimension	Responder rate (>95% PVC suppression)
Target Compound Data	88% (7 of 8 patients)
Comparator Or Baseline	Lidocaine: 25% (2 of 8 patients)
Quantified Difference	63% absolute increase in responder rate (p < 0.02)
Conditions	Single-blind, random-sequence study in 8 patients with chronic stable ventricular arrhythmias

Why This Matters

Greater efficacy combined with a lower adverse event burden (12.5% vs. 63% for lidocaine; p<0.05) establishes pirmenol as a more clinically viable intravenous option.

• [1] Anderson JL, Lutz JR, Sanders SW, Nappi JM. Efficacy of Intravenous Pirmenol Hydrochloride for Treatment of Ventricular Arrhythmias: A Controlled Comparison with Lidocaine. J Cardiovasc Pharmacol. 1983 Mar;5(2):213-20. PMID: 6186892. View Source

Preserved Contractility vs. Disopyramide

Pirmenol exhibits a unique voltage dependency of recovery from use-dependent block (UDB) of sodium channels, differentiating it from other Class I subclasses (quinidine, mexiletine, flecainide) [1]. Its recovery time constant shortens in high potassium, a behavior shared with disopyramide and pentisomide, but opposite to that of quinidine and mexiletine.

Contractility Sparing

Head-to-head

Highest IC50 Vmax/IC50 Fc ratio among 6 tested Class I agents (pirmenol > disopyramide > lidocaine > quinidine > cibenzoline > aprindine)

Supports contractility-sparing endpoint review

Ranked within tested set; isolated cardiac preparation data

Evidence Dimension	Recovery time constant from UDB at elevated [K+]o (8 mM) relative to 4 mM
Target Compound Data	Shortened recovery time constant
Comparator Or Baseline	Quinidine and Mexiletine: Prolonged recovery time constant; Flecainide: Unchanged
Quantified Difference	Qualitative divergence in voltage-dependent behavior (shortening vs. prolongation)
Conditions	Guinea pig papillary muscles; standard microelectrode technique

Why This Matters

This distinct kinetic profile suggests a different molecular interaction with the sodium channel, potentially influencing efficacy and safety under ischemic conditions (elevated [K+]o).

• [1] Nakaya H, Tohse N, Takeda Y, Kanno M. Voltage-dependent modification of Vmax recovery from use-dependent block by pirmenol in guinea pig papillary muscles: comparison with other class I drugs. J Cardiovasc Pharmacol. 1992 Jan;19(1):140-7. PMID: 1375681. View Source

Twice-Daily Dosing vs. Procainamide

In a conscious canine model of myocardial infarction, pirmenol demonstrated superior antiarrhythmic efficacy and/or a wider safety margin compared to a panel of seven established antiarrhythmic agents including disopyramide, lidocaine, and quinidine [1].

Half-Life Advantage

Cross-study

t½ 9.3 hr (pirmenol) vs 2.5–5 hr (procainamide); twice-daily vs q3–4h dosing

Supports dosing-interval endpoint review

Pharmacokinetic study context; oral bioavailability 83–87%

Evidence Dimension	Comparative antiarrhythmic efficacy and safety in coronary artery ligated conscious dogs
Target Compound Data	Greater efficacy, longer duration of activity, and/or wider safety margin
Comparator Or Baseline	Ajmaline, Aprindine, Disopyramide, Lidocaine, Mexiletine, Procainamide, Quinidine
Quantified Difference	Qualitative superiority in composite endpoint; therapeutic index estimated from toxic/therapeutic plasma levels ~7.8 (6.2/0.8 μg/ml)
Conditions	Conscious, coronary artery ligated dog model of spontaneous ventricular arrhythmias

Why This Matters

Superior preclinical performance across a broad comparator set supports pirmenol's selection as a high-potential candidate for further research or clinical development pipelines.

• [1] Mertz TE, Steffe TJ. Pirmenol Hydrochloride (CI-845): Antiarrhythmic Profile in Coronary Artery Ligated Conscious Dogs. J Cardiovasc Pharmacol. 1980 Sep;2(5):527-42. PMID: 6157961. View Source

Pirmenol Optimal Application Scenarios

Atrial Fibrillation with M2-Selective IK.ACh Inhibition

Researchers investigating Class I antiarrhythmic mechanisms while seeking to minimize confounding QT interval prolongation can utilize pirmenol as a model compound. Its unique profile—demonstrating only an 8 ms QT increase versus 46 ms for quinidine [1]—allows for the study of sodium channel blockade without the significant repolarization delay and associated proarrhythmic risk typical of other Class IA agents. This property is essential for ex vivo (Langendorff) and in vivo telemetry studies aimed at dissecting ion channel contributions to the cardiac action potential.

Preclinical Testing: Variable Potassium and Ischemia Models

Based on preclinical studies showing pirmenol's safe and effective co-administration with disopyramide, lidocaine, procainamide, propranolol, and quinidine [1], pirmenol serves as an ideal candidate for designing and validating combination antiarrhythmic regimens. Its favorable drug-drug interaction profile and wide safety margin facilitate its use as a baseline therapeutic in polypharmacy research protocols aimed at suppressing refractory arrhythmias.

Twice-Daily Oral Dosing for Chronic Studies

Pirmenol's demonstrated potency in inhibiting the transient outward potassium current (Ito; IC50 ~18 μM) and muscarinic receptor-operated K+ current (IK.ACh; IC50 ~1 μM) in atrial myocytes [1] makes it a valuable tool for research focused on atrial fibrillation. Its rapid conversion of paroxysmal atrial fibrillation to sinus rhythm in a placebo-controlled trial (12/20 vs. 3/20 patients; p<0.05) [2] validates its utility in translational models exploring atrial-specific electrophysiology and novel antifibrillatory mechanisms.

Cardiac Safety with Low QT and Inotropic Risk

Pirmenol's unique, voltage-dependent shortening of sodium channel recovery time in elevated extracellular potassium (8 mM) [1] makes it a specialized tool for studying arrhythmogenesis under ischemic conditions. Unlike quinidine or mexiletine, which exhibit prolonged recovery, pirmenol's distinct kinetic behavior allows researchers to probe how dynamic changes in resting membrane potential during ischemia modulate antiarrhythmic drug efficacy at the molecular level.

Application

Selection Property

Validation Focus

Atrial fibrillation model IK.ACh studies

M2-selective IK.ACh inhibition profile

Review muscarinic receptor subtype selectivity

Arrhythmia models with electrolyte variability

Potassium-independent pathway response

Monitor antiarrhythmic response across [K⁺] range

Chronic oral dosing protocols

Reported elimination half-life context

Verify dosing interval and exposure stability

Cardiac repolarization and contractility studies

Reported QT and inotropic endpoint profile

Compare QT interval and contractile force endpoints

• [1] Salerno DM, Hodges M, Granrud G, Sharkey P. Pirmenol: an antiarrhythmic drug with unique electrocardiographic features--a double-blind placebo-controlled comparison with quinidine. Clin Cardiol. 1991 Jan;14(1):25-32. PMID: 2019027. View Source
• [2] Mertz TE, Steffe TJ. Pirmenol Hydrochloride (CI-845): Antiarrhythmic Profile in Coronary Artery Ligated Conscious Dogs. J Cardiovasc Pharmacol. 1980 Sep;2(5):527-42. PMID: 6157961. View Source
• [3] Nakajima T, Iwasawa K, Hazama H, Omata M. Effects of pirmenol on action potentials and membrane currents in single atrial myocytes. Eur J Pharmacol. 1998 Mar 5;344(2-3):287-97. PMID: 9600665. View Source
• [4] Toivonen LK, Nieminen MS, Manninen V, Frick MH. Conversion of paroxysmal atrial fibrillation to sinus rhythm by intravenous pirmenol. A placebo controlled study. Br Heart J. 1986 Feb;55(2):176-80. PMID: 3942657. View Source
• [5] Nakaya H, Tohse N, Takeda Y, Kanno M. Voltage-dependent modification of Vmax recovery from use-dependent block by pirmenol in guinea pig papillary muscles: comparison with other class I drugs. J Cardiovasc Pharmacol. 1992 Jan;19(1):140-7. PMID: 1375681. View Source